Cas no 179235-07-5 ((8aS)-tetrahydro-1H-Pyrrolo[2,1-c][1,4]oxazin-4(3H)-one)

• Product Name: (8aS)-tetrahydro-1H-Pyrrolo[2,1-c][1,4]oxazin-4(3H)-one
• CAS No: 179235-07-5
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 1107932
• PubChem ID: 22866732
• Update Time: 2025-04-20

(8aS)-tetrahydro-1H-Pyrrolo[2,1-c][1,4]oxazin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• (8aS)-tetrahydro-1H-Pyrrolo[2,1-c][1,4]oxazin-4(3H)-one
• 179235-07-5
• SCHEMBL26892058
• (6s)-2-oxo-1-aza-4-oxabicyclo-[4.3.0]nonan
• DTXSID601204536

• Inchi： 1S/C7H11NO2/c9-7-5-10-4-6-2-1-3-8(6)7/h6H,1-5H2/t6-/m0/s1
• InChI Key： DQMVZJPBUAQCMA-LURJTMIESA-N
• SMILES： O1CC(N2CCC[C@H]2C1)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines